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Compound of Interest

Compound Name: Fmoc-Met(O)-OH

Cat. No.: B557413

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, structure, and
applications of N-a-(9-Fluorenylmethoxycarbonyl)-L-methionine sulfoxide (Fmoc-Met(O)-OH),
a key building block in solid-phase peptide synthesis (SPPS) for the introduction of methionine
sulfoxide residues. This document is intended for researchers, scientists, and professionals in
the field of drug development and peptide chemistry.

Core Chemical Properties and Structure

Fmoc-Met(O)-OH is a derivative of the amino acid methionine, where the sulfur atom of the
side chain is oxidized to a sulfoxide. The N-terminus is protected by the base-labile Fmoc
group, making it suitable for Fmoc-based solid-phase peptide synthesis.

Chemical Structure

The structure of Fmoc-Met(O)-OH is characterized by the fluorenylmethoxycarbonyl (Fmoc)
group attached to the alpha-amino group of L-methionine sulfoxide.

Structural Identifiers:
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Physicochemical Properties

A summary of the key physicochemical properties of Fmoc-Met(O)-OH is presented in the
table below.

Property Value Reference
Molecular Formula C20H21NOsS [1]
Molecular Weight 387.45 g/mol

CAS Number 76265-70-8 [1]

White to off-white or slight
Appearance _ [2]
yellow beige powder

Melting Point 165-170°C [1]

) >95.0% (acidimetric), 298%
Purity [3]
(TLC), 298.0% (HPLC)

2-30°C, with recommendations
Storage Temperature [1]
for 0-8°C

Solubility

Fmoc-Met(0O)-OH exhibits good solubility in polar aprotic solvents commonly used in peptide
synthesis.
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Solvent Solubility Notes Reference
N,N- Recommended
) ] Clearly soluble (1
Dimethylformamide ) solvent for SPPS
mmole in 2 mL) )
(DMF) coupling.
N-Methyl-2- Often used as an
) Good ] [4]
pyrrolidone (NMP) alternative to DMF.
) ] Not a primary solvent
Dimethyl sulfoxide ]
Soluble for SPPS coupling [2]
(DMSO) _
reactions.
DCM is generally a
Chloroform,
) poor solvent for
Dichloromethane ] ]
Soluble dissolving Fmoc- [2][4]

(DCM), Ethyl Acetate,

Acetone

amino acids for

coupling.

Experimental Protocols

The following sections detail the experimental procedures for the use of Fmoc-Met(O)-OH in

peptide synthesis, including its incorporation, and the on-resin oxidation and reduction of the

methionine side chain.

Solid-Phase Peptide Synthesis (SPPS) Cycle for Fmoc-

Met(O)-OH Incorporation

The incorporation of Fmoc-Met(O)-OH into a peptide sequence follows the standard cycle of

Fmoc-SPPS.
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(Resin with free amine)

1. Remove Fmoc group

Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

2. Remove piperidine

3. Add activated Fmoc-Met(O)-OH

Coupling of Fmoc-Met(O)-OH
(e.g., with HATU/DIPEA in DMF)

4. Remove excess reagents

Washing
(DMF, DCM)

Peptide chain extended

(Ready for next cycle)

Click to download full resolution via product page

SPPS Cycle for Fmoc-Met(O)-OH Incorporation.
Protocol for a single coupling cycle:

o Resin Swelling: Swell the resin (e.g., Rink Amide, Wang) in DMF for 30-60 minutes in a

reaction vessel.
e Fmoc Deprotection:

o Drain the DMF.
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[e]

Add a 20% (v/v) solution of piperidine in DMF to the resin and agitate for 5-10 minutes.

Drain the solution.

o

[¢]

Repeat the piperidine treatment for another 10-15 minutes.

[¢]

Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

e Amino Acid Activation and Coupling (Example with HATU):

o In a separate vial, dissolve Fmoc-Met(O)-OH (4 eq.), HATU (3.8 eq.), and DIPEA (8 eq.)
in DMF.

o Add the activated amino acid solution to the deprotected resin.
o Agitate the mixture for 1-2 hours at room temperature.

e Washing:
o Drain the coupling solution.

o Wash the resin thoroughly with DMF (3-5 times) and DCM (2-3 times) to remove excess
reagents and byproducts.

o Confirmation of Coupling (Optional): Perform a Kaiser test (ninhydrin test) on a small sample
of resin beads. A negative result (colorless or yellow beads) indicates complete coupling.

On-Resin Oxidation of Methionine to Methionine
Sulfoxide

This protocol is for the conversion of a methionine residue already incorporated in the peptide
chain to methionine sulfoxide on the solid support.
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(Peptidyl-resin with Met residue)

Treat with oxidizing agent

Oxidation
(e.g., H202 in DMF)

Remove excess oxidant

Washing
(DMF, DCM)

Geptidyl-resin with Met(O) residue]
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On-resin oxidation of Methionine.

Protocol:
Swell the peptidyl-resin containing the methionine residue in DMF.
Prepare a solution of excess hydrogen peroxide (H202) in DMF.

Add the H20:2 solution to the resin and allow the reaction to proceed for 30-60 minutes at
room temperature.

Wash the resin thoroughly with DMF and DCM to remove any unreacted oxidizing agent and
byproducts.

The peptide can then be further elongated or cleaved from the resin.

On-Resin Reduction of Methionine Sulfoxide to
Methionine
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The reduction of methionine sulfoxide back to methionine can be advantageous for improving
the solubility and purification of aggregation-prone peptides.[5]

Geptidyl-resin with Met(O) residue)

Treat with reducing agent/scavenger
Reduction during cleavage
(e.g., with scavengers in TFA cocktail)
(Cleavage from resir)

(Peptide with Met residue in solutior)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-Met(O)-OH: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557413#fmoc-met-o-oh-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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